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Compound of Interest

Compound Name: Acid Violet 90

Cat. No.: B12765606

For Immediate Release

This technical guide provides an in-depth analysis of the chemical properties of Acid Violet 90,
a significant metal complex azo dye. The information is tailored for researchers, scientists, and
professionals in drug development, offering a comprehensive resource for understanding its
fundamental characteristics.

Core Chemical Identity and Properties

Acid Violet 90, identified by the CAS Number 6408-29-3 and Colour Index Number 18762, is a
complex organometallic compound.[1][2] It is synthesized through the diazotization of 4-Amino-
3-hydroxynaphthalene-1-sulfonic acid, its subsequent coupling with 3-Methyl-1-phenyl-1H-
pyrazol-5(4H)-one, and finally, the formation of a 1:2 chromium complex.[1][3] This process
results in a stable, reddish-purple powder.[4]

Contrary to some reports that describe a simpler molecular structure, Acid Violet 90 is a
coordination complex. The widely accepted molecular formula for this chromium complex is
Ca0H27CrNsO10S2:2Na, corresponding to a molecular weight of approximately 941.8 g/mol .[5]

[6]

Tabulated Chemical Data

For clarity and ease of comparison, the key chemical and physical properties of Acid Violet 90
are summarized in the table below.
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Value

Source(s)

IUPAC Name

disodium;chromium;3-hydroxy-
4-[(5-hydroxy-3-methyl-1-
phenylpyrazol-4-
yl)diazenyllnaphthalene-1-
sulfonate;3-hydroxy-4-[(5-
methyl-3-oxo-2-phenyl-1H-
pyrazol-4-
yl)diazenyllnaphthalene-1-
sulfonate

[6]

Synonyms

C.l. Acid Violet 90, Acid
Bordeaux B, Bordeaux MB,
Acid Rubine M-B

[1]

CAS Number

6408-29-3

(1121718l

Colour Index

18762

[1]2]

Molecular Formula

C40H27CrNsO10S2-2Na

[5](6]

Molecular Weight

~941.8 g/mol

[5]16]

Physical Appearance

Reddish-purple powder

[4]

Melting Point

Approx. 270°C (decomposes)

Solubility

Soluble in water and ethanol.

[1]14]

Chemical Class

Monoazo, 1:2 Metal Complex

[1](2]

Experimental Protocols

Detailed methodologies for determining the key chemical properties of Acid Violet 90 are

outlined below. These protocols are based on standard laboratory practices for dye analysis.

Determination of Melting Point

The melting point of Acid Violet 90, which is more accurately a decomposition temperature,

can be determined using the capillary method with a melting point apparatus.
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Methodology:

o Sample Preparation: A small amount of finely powdered, dry Acid Violet 90 is packed into a
capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of a calibrated melting
point apparatus.

e Heating: The sample is heated at a steady rate of 10-20°C per minute for an initial
approximate determination.

o Observation: The temperature at which the substance begins to change state and the
temperature at which it is completely decomposed are observed.

o Refined Measurement: For a more accurate reading, a fresh sample is heated to a
temperature approximately 20°C below the approximate decomposition temperature. The
heating rate is then reduced to 1-2°C per minute, and the temperature range of
decomposition is recorded precisely.

Solubility Determination (Qualitative and Semi-
Quantitative)

The solubility of Acid Violet 90 in various solvents can be assessed through standardized
laboratory procedures.

Methodology:

¢ Solvent Selection: A range of solvents (e.g., deionized water, ethanol, acetone, toluene) are
selected for testing.

o Sample Preparation: A pre-weighed amount of Acid Violet 90 (e.g., 10 mg) is added to a
measured volume of each solvent (e.g., 1 mL) in separate test tubes.

» Dissolution: The mixtures are agitated vigorously at a controlled temperature (e.g., 25°C) for
a set period.
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o Observation: The solutions are visually inspected for any undissolved solid. The results are
recorded as soluble, partially soluble, or insoluble.

o Semi-Quantitative Analysis (Saturation Method): To estimate the solubility, small, known
amounts of the dye are incrementally added to a fixed volume of the solvent until saturation
is reached (i.e., solid material remains undissolved after prolonged agitation). The total mass
of dissolved dye provides an approximate solubility value (e.g., in g/L).

Spectroscopic Analysis

Spectroscopic techniques are crucial for elucidating the structural and electronic properties of
Acid Violet 90.

UV-Visible (UV-Vis) Spectroscopy Protocol:

Solution Preparation: A dilute solution of Acid Violet 90 is prepared in a suitable solvent
(e.g., water or ethanol) to an approximate concentration of 10=> M.

 Instrumentation: A dual-beam UV-Vis spectrophotometer is used, with the pure solvent
serving as the reference.

o Spectral Acquisition: The absorbance spectrum is recorded over a wavelength range of 200-
800 nm.

o Data Analysis: The wavelength of maximum absorbance (Amax) is identified. Due to its
complex aromatic structure and metal-ligand charge transfer, Acid Violet 90 is expected to
exhibit strong absorption bands in the visible region, contributing to its intense color.

Fourier-Transform Infrared (FTIR) Spectroscopy Protocol:

o Sample Preparation: A small amount of dry Acid Violet 90 powder is intimately mixed with
potassium bromide (KBr) and pressed into a thin, transparent pellet.

 Instrumentation: An FTIR spectrometer is used to acquire the spectrum.

o Spectral Acquisition: The spectrum is typically recorded from 4000 to 400 cm™1.
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» Data Analysis: The resulting spectrum is analyzed for characteristic absorption bands
corresponding to its functional groups. Key expected vibrations include those for N=N
stretching (azo group), C=C stretching (aromatic rings), S=0 stretching (sulfonate groups),
and potentially metal-ligand vibrations at lower frequencies.

Visualized Workflows and Relationships

To further clarify the experimental and logical processes, the following diagrams are provided in

the DOT language for Graphviz.
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Caption: A simplified workflow for the synthesis of Acid Violet 90.
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Caption: Logical relationships between experimental data and chemical identity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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